Cas no 2171209-26-8 ((3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-4-methylpentanoic acid)

• Product Name: (3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-4-methylpentanoic acid
• CAS No: 2171209-26-8
• MF: C₂₆H₂₆N₂O₆
• MW: 462.494447231293
• CID: 5893893
• PubChem ID: 165567435
• Update Time: 2025-05-19

(3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-4-methylpentanoic acid
• 2171209-26-8
• EN300-1579500
• (3R)-3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)furan-2-yl]formamido}-4-methylpentanoic acid

• Inchi： 1S/C26H26N2O6/c1-15(2)22(13-23(29)30)27-25(31)24-21(11-12-33-24)28-26(32)34-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-12,15,20,22H,13-14H2,1-2H3,(H,27,31)(H,28,32)(H,29,30)/t22-/m1/s1
• InChI Key： FTIHTRMHIJSACC-JOCHJYFZSA-N
• SMILES： O(C(NC1C=COC=1C(N[C@H](CC(=O)O)C(C)C)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 462.17908655g/mol
• Monoisotopic Mass: 462.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 118Ų

Additional information on (3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-4-methylpentanoic acid

Introduction to (3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-4-methylpentanoic Acid (CAS No. 2171209-26-8)

(3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-4-methylpentanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2171209-26-8, belongs to a class of molecules that exhibit promising properties for further investigation in drug discovery and therapeutic development.

The molecular structure of this compound is characterized by a complex arrangement of functional groups, including a furan ring, an amino group, and a methoxycarbonyl moiety. These structural elements contribute to the compound's reactivity and potential interactions with biological targets. The presence of a fluoren-9-yl substituent further enhances its complexity and may influence its pharmacokinetic and pharmacodynamic properties.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The structural features of (3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-4-methylpentanoic acid make it a candidate for further exploration in this context. Specifically, the combination of an amino group and a formamido group suggests potential activity as a kinase inhibitor or an enzyme modulator, which are critical targets in the treatment of cancer and inflammatory diseases.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their enhanced metabolic stability and improved binding affinity to biological targets. The incorporation of a fluoren-9-yl group into the molecular structure of this compound may contribute to these desirable properties, making it an attractive candidate for further development.

The synthesis of (3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-4-methylpentanoic acid involves multiple steps, each requiring precise control to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and stereoselective transformations, is essential to achieve the desired chiral center and functional groups. These synthetic strategies are critical for producing compounds with specific biological activities and minimal side effects.

The potential applications of this compound extend beyond its use as a standalone therapeutic agent. It may also serve as a key intermediate in the synthesis of more complex molecules with enhanced pharmacological properties. The versatility of its structural framework allows for modifications that can tailor its biological activity to target specific diseases or conditions.

In conclusion, (3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-4-methylpentanoic acid (CAS No. 2171209-26-8) represents a promising candidate for further investigation in pharmaceutical research. Its unique structural features, combined with recent advancements in synthetic chemistry and drug discovery, make it an exciting molecule to explore for potential therapeutic applications. Further studies are warranted to elucidate its biological activity and optimize its pharmacological properties for clinical use.